N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide

• IUPAC Name: 2-(N-methylsulfonyl-4-phenoxyanilino)-N-phenylacetamide
• InChI: InChI=1S/C21H20N2O4S/c1-28(25,26)23(16-21(24)22-17-8-4-2-5-9-17)18-12-14-20(15-13-18)27-19-10-6-3-7-11-19/h2-15H,16H2,1H3,(H,22,24)
• InChI Key: FKAYRIZAVDDLKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide, also known as MPGP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPGP is a synthetic compound that belongs to the class of phenylglycinamides and has been studied extensively for its unique properties and potential benefits.

Mechanism of Action

N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide exerts its effects through the inhibition of certain enzymes and receptors in the body, which are involved in various physiological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide has also been shown to inhibit the activity of certain receptors, such as the serotonin receptor, which plays a role in regulating mood and behavior.
Biochemical and Physiological Effects:
N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide has been shown to have several biochemical and physiological effects, including anti-inflammatory, analgesic, and neuroprotective effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to reduce the perception of pain. N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide has several advantages for use in laboratory experiments, including its high purity and stability, which make it a reliable and consistent reagent. However, its complex synthesis process and high cost may limit its use in certain experiments.

Future Directions

There are several future directions for research on N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide, including further investigation of its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide and to identify potential side effects and limitations of its use.

Synthesis Methods

The synthesis of N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide involves several steps, including the reaction of N-phenylglycine with thionyl chloride, followed by the reaction with 4-phenoxyphenylamine and then with methylsulfonyl chloride. The final product is obtained through purification and crystallization processes. The synthesis of N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-phenylglycinamide has been extensively studied for its potential applications in various fields of science. It has shown promising results in the field of medicinal chemistry, where it has been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.